Cas no 2913229-69-1 ((1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide)

• Product Name: (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide
• CAS No: 2913229-69-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6847472
• PubChem ID: 167736191
• Update Time: 2025-11-06

(1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2913229-69-1
• (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide
• EN300-7537611

• Inchi： 1S/C10H12N2O/c1-7-9-5-3-2-4-8(9)6-12(7)10(11)13/h2-5,7H,6H2,1H3,(H2,11,13)/t7-/m1/s1
• InChI Key： NFFAINACIVARSQ-SSDOTTSWSA-N
• SMILES： O=C(N)N1CC2C=CC=CC=2[C@H]1C

Computed Properties

• Exact Mass: 176.094963011Da
• Monoisotopic Mass: 176.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide

Compound CAS No 2913229-69-1: (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide

The compound with CAS No 2913229-69-1, known as (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The (1R) configuration indicates the specific stereochemistry of the molecule, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly in the development of neuroprotective agents and anticancer drugs. The carboxamide group present in this compound contributes to its ability to interact with various biological targets, such as enzymes and receptors. Additionally, the methyl group at position 1 enhances the molecule's stability and bioavailability, making it a promising candidate for further research.

The synthesis of (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide involves a multi-step process that typically includes the formation of an isoindole core followed by functionalization to introduce the carboxamide group. Researchers have explored various synthetic pathways to optimize the yield and stereochemical control of this compound. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excess, which is critical for ensuring the compound's efficacy in biological systems.

In terms of biological activity, this compound has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of conditions such as hypertension and chronic pain. Preclinical studies have demonstrated that (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide exhibits selective binding to certain GPCRs, leading to receptor activation or inhibition depending on its concentration. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide using molecular docking studies. These computational models provide valuable insights into the molecular interactions that govern the compound's activity, thereby guiding further optimization efforts. For example, modifications to the side chains or introduction of additional functional groups could enhance the compound's potency or reduce off-target effects.

The pharmacokinetic profile of this compound is another area of active research. Studies have shown that (1R)-1-methyl-2,3-dihydro-1H-isoindole-2-carboxamide has moderate solubility in aqueous solutions and exhibits favorable permeability across biological membranes. However, its bioavailability may be limited due to metabolic instability. To address this challenge, researchers are investigating strategies such as prodrug design or formulation optimization to improve its pharmacokinetic properties.

In conclusion, (1R)-methyl-(E)-cinnamaldehyde is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to unfold, this compound is expected to contribute significantly to our understanding of isoindole derivatives and their role in modern medicine.